Bizine
Bizine
Bizine is a phenelzine analog that inhibits lysine-specific demethylase 1 (LSD1; Ki(inact) = 59 nM). It is 23-fold, 63-fold, and >100-fold selective for LSD-1 over monoamine oxidase (MAO) A, MAOB, and LSD2, respectively. Bizine has been shown to induce bulk histone H3 lysine 4 dimethylation in LNCaP cancer cells (EC50 = ~2 µM) and, at 0.5 µM, to protect neurons exposed to oxidative stress.
Brand Name:
Vulcanchem
CAS No.:
1591932-50-1
VCID:
VC0005383
InChI:
InChI=1S/C18H23N3O.2ClH/c19-20-14-13-16-9-11-17(12-10-16)21-18(22)8-4-7-15-5-2-1-3-6-15;;/h1-3,5-6,9-12,20H,4,7-8,13-14,19H2,(H,21,22);2*1H
SMILES:
C1=CC=C(C=C1)CCCC(=O)NC2=CC=C(C=C2)CCNN.Cl.Cl
Molecular Formula:
C18H25Cl2N3O
Molecular Weight:
370.318
Bizine
CAS No.: 1591932-50-1
Cat. No.: VC0005383
Molecular Formula: C18H25Cl2N3O
Molecular Weight: 370.318
* For research use only. Not for human or veterinary use.
Specification
| Description | Bizine is a phenelzine analog that inhibits lysine-specific demethylase 1 (LSD1; Ki(inact) = 59 nM). It is 23-fold, 63-fold, and >100-fold selective for LSD-1 over monoamine oxidase (MAO) A, MAOB, and LSD2, respectively. Bizine has been shown to induce bulk histone H3 lysine 4 dimethylation in LNCaP cancer cells (EC50 = ~2 µM) and, at 0.5 µM, to protect neurons exposed to oxidative stress. |
|---|---|
| CAS No. | 1591932-50-1 |
| Molecular Formula | C18H25Cl2N3O |
| Molecular Weight | 370.318 |
| IUPAC Name | N-[4-(2-hydrazinylethyl)phenyl]-4-phenylbutanamide;dihydrochloride |
| Standard InChI | InChI=1S/C18H23N3O.2ClH/c19-20-14-13-16-9-11-17(12-10-16)21-18(22)8-4-7-15-5-2-1-3-6-15;;/h1-3,5-6,9-12,20H,4,7-8,13-14,19H2,(H,21,22);2*1H |
| Standard InChI Key | MUAMIWJQSFQIGT-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCCC(=O)NC2=CC=C(C=C2)CCNN.Cl.Cl |
| Appearance | Assay:≥95%A crystalline solid |
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